Cas no 1214355-90-4 (3-(4-Fluorophenyl)pyridin-4-ol)

• Product Name: 3-(4-Fluorophenyl)pyridin-4-ol
• CAS No: 1214355-90-4
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 4909800
• Update Time: 2025-11-06

3-(4-Fluorophenyl)pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)pyridin-4-ol
• FC1=CC=C(C=C1)C=1C(C=CNC=1)=O
• 3-(4-Fluorophenyl)pyridin-4-ol

• Inchi： 1S/C11H8FNO/c12-9-3-1-8(2-4-9)10-7-13-6-5-11(10)14/h1-7H,(H,13,14)
• InChI Key： CHYLGNOJLCYRSC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CNC=CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 3-(4-Fluorophenyl)pyridin-4-ol

3-(4-Fluorophenyl)pyridin-4-ol: A Comprehensive Overview

The compound with CAS No. 1214355-90-4, commonly referred to as 3-(4-Fluorophenyl)pyridin-4-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it incorporates a fluorophenyl group at the 3-position and a hydroxyl group at the 4-position. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

3-(4-Fluorophenyl)pyridin-4-ol exhibits a range of intriguing chemical properties that make it suitable for various applications. Its structure, which includes an electron-withdrawing fluorine atom and an electron-donating hydroxyl group, influences its reactivity and stability. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their applications in gas storage, catalysis, and sensing technologies.

In the realm of pharmacology, 3-(4-Fluorophenyl)pyridin-4-ol has shown promise as a lead compound for drug discovery. Its ability to interact with biological systems through hydrogen bonding and π–π interactions makes it a valuable starting point for designing bioactive molecules. Researchers have explored its potential as an anti-inflammatory agent, where its hydroxyl group plays a crucial role in modulating its pharmacokinetic properties. Furthermore, the fluorine atom at the 4-position enhances its lipophilicity, which is essential for crossing biological membranes.

The synthesis of 3-(4-Fluorophenyl)pyridin-4-ol involves a series of well-established organic reactions. One common approach is the nucleophilic aromatic substitution (NAS) reaction, where the hydroxyl group is introduced onto the pyridine ring under specific conditions. This method requires careful control of reaction parameters to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and transport of 3-(4-Fluorophenyl)pyridin-4-ol in natural systems is critical. Studies have shown that this compound undergoes rapid degradation under UV light, primarily through photooxidation pathways. This degradation process generates less toxic byproducts, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, 3-(4-Fluorophenyl)pyridin-4-ol (CAS No. 1214355-90-) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, pharmacology, and environmental chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future technological advancements.